Cas no 31404-09-8 (Phenol,2,6-dimethoxy-4-(2-thiazolidinyl)-)
31404-09-8 structure
Product Name:Phenol,2,6-dimethoxy-4-(2-thiazolidinyl)-
CAS No:31404-09-8
MF:C11H15NO3S
MW:241.306701898575
CID:312266
PubChem ID:208015
Update Time:2025-04-19
Phenol,2,6-dimethoxy-4-(2-thiazolidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2,6-dimethoxy-4-(2-thiazolidinyl)-
- 2,6-dimethoxy-4-(1,3-thiazolidin-2-yl)phenol
- 31404-09-8
- CKVKWCFSUZXDQQ-UHFFFAOYSA-N
- SCHEMBL12470882
- 2,6-dimethoxy-4-(thiazolidin-2-yl)phenol
- DTXSID00953441
- 2,6-Dimethoxy-4-(2-thiazolidinyl)phenol
- Phenol, 2,6-dimethoxy-4-(2-thiazolidinyl)-
- BRN 5544126
-
- Inchi: 1S/C11H15NO3S/c1-14-8-5-7(11-12-3-4-16-11)6-9(15-2)10(8)13/h5-6,11-13H,3-4H2,1-2H3
- InChI Key: CKVKWCFSUZXDQQ-UHFFFAOYSA-N
- SMILES: S1CCNC1C1C=C(C(=C(C=1)OC)O)OC
Computed Properties
- Exact Mass: 241.07735
- Monoisotopic Mass: 241.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 76Ų
Experimental Properties
- PSA: 50.72
Phenol,2,6-dimethoxy-4-(2-thiazolidinyl)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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